Cas no 72982-21-9 (2-amino-4-phenylfuran-3-carbonitrile)

• Product Name: 2-amino-4-phenylfuran-3-carbonitrile
• CAS No: 72982-21-9
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 1758745
• PubChem ID: 11789888
• Update Time: 2025-05-21

2-amino-4-phenylfuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonitrile, 2-amino-4-phenyl-
• 2-amino-4-phenyl-3-furonitrile
• 2-amino-4-phenylfuran-3-carbonitrile
• AKOS022264784
• SCHEMBL1785236
• DTXSID60472800
• 72982-21-9
• 2-amino-4-phenyl-furan-3-carbonitrile
• CS-0223744
• QNGBQONBZBPFQI-UHFFFAOYSA-N
• AT13858
• EN300-1165318
• DB-260717

• Inchi： 1S/C11H8N2O/c12-6-9-10(7-14-11(9)13)8-4-2-1-3-5-8/h1-5,7H,13H2
• InChI Key： QNGBQONBZBPFQI-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(=C1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.95

Additional information on 2-amino-4-phenylfuran-3-carbonitrile

Introduction to 2-amino-4-phenylfuran-3-carbonitrile (CAS No. 72982-21-9)

2-amino-4-phenylfuran-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 72982-21-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and structural versatility. The presence of both amino and nitrile functional groups in its molecular structure enhances its potential as a synthetic intermediate in the development of novel therapeutic agents.

The structural framework of 2-amino-4-phenylfuran-3-carbonitrile consists of a furan ring substituted with an amino group at the 2-position, a phenyl ring at the 4-position, and a nitrile group at the 3-position. This unique arrangement imparts distinct chemical properties that make it a valuable building block for further chemical modifications. The compound's ability to participate in various organic reactions, such as nucleophilic substitution, condensation, and cyclization, underscores its utility in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of furan derivatives due to their ability to interact with biological targets in complex ways. 2-amino-4-phenylfuran-3-carbonitrile has been studied for its potential applications in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. Its molecular structure allows for interactions with enzymes and receptors that are implicated in these diseases, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-amino-4-phenylfuran-3-carbonitrile is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds that exhibit improved pharmacokinetic properties and enhanced binding affinity to therapeutic targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The versatility of 2-amino-4-phenylfuran-3-carbonitrile lies in its ability to be functionalized at multiple positions, allowing chemists to tailor its properties for specific applications.

The synthesis of 2-amino-4-phenylfuran-3-carbonitrile typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and subsequent functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. The development of greener synthetic routes has also been a focus, with efforts aimed at reducing waste and minimizing hazardous byproducts.

From a computational chemistry perspective, 2-amino-4-phenylfuran-3-carbonitrile has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications to its structure can enhance its binding affinity and selectivity. For example, computational simulations have shown that introducing additional substituents at specific positions can improve its ability to inhibit target enzymes effectively. Such findings guide experimental efforts toward designing more potent derivatives.

The pharmaceutical industry has shown particular interest in 2-amino-4-phenylfuran-3-carbonitrile due to its potential as an intermediate in drug discovery programs. Its structural features make it suitable for developing small-molecule drugs that can modulate biological pathways associated with various diseases. Preclinical studies have demonstrated promising results when this compound or its derivatives are tested against disease models. These studies often focus on evaluating their efficacy, safety profiles, and pharmacokinetic behavior before moving into clinical trials.

Recent advancements in biocatalysis have also opened new avenues for utilizing 2-amino-4-phenylfuran-3-carbonitrile in drug development. Enzymatic approaches offer a sustainable alternative to traditional synthetic methods by providing high selectivity and mild reaction conditions. Researchers have explored biocatalytic transformations of this compound to introduce new functional groups or modify existing ones with high efficiency. This approach aligns with the growing trend toward sustainable chemistry practices that minimize environmental impact.

The role of 2-amino-4-phenylfuran-3-carbonitrile extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. Its unique electronic properties make it a candidate for developing organic semiconductors or other advanced materials. Additionally, derivatives of this compound have shown potential as bioactive agents in crop protection formulations, offering new solutions for agricultural challenges.

In conclusion, 2-amino-4-phenylfuran-3-carbonitrile (CAS No. 72982-21-9) is a versatile and highly valuable compound with significant implications across multiple scientific disciplines. Its structural features enable diverse applications in pharmaceuticals, materials science, and agrochemicals, making it a cornerstone of modern chemical research. As new synthetic methodologies and computational tools continue to emerge, the potential applications of this compound are expected to expand further, driving innovation and discovery in the years to come.